Cas no 2171968-48-0 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid
• CAS No: 2171968-48-0
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5800193
• PubChem ID: 165525881
• Update Time: 2025-05-25

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid
• EN300-1494814
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}pyridine-3-carboxylic acid
• 2171968-48-0

• Inchi： 1S/C26H25N3O5/c1-2-16(24(30)29-18-11-17(25(31)32)12-27-14-18)13-28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-12,14,16,23H,2,13,15H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CFXKJBRGTHKALI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=NC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid

Comprehensive Overview of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid (CAS No. 2171968-48-0)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid (CAS No. 2171968-48-0) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a pyridine-3-carboxylic acid backbone and an Fmoc-protected amine group, makes it a valuable building block for designing novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, bioconjugation, and material science.

In recent years, the demand for Fmoc-protected intermediates like 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in peptide-based therapeutics. This compound’s CAS No. 2171968-48-0 is often referenced in academic publications and patent filings, highlighting its role in developing targeted drug delivery systems and biomarkers. Its compatibility with automated synthesizers and high purity standards further enhances its appeal to synthetic chemists.

One of the most searched questions related to this compound is: "How is 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid used in peptide synthesis?" The answer lies in its Fmoc group, which serves as a temporary protecting group for the amine functionality during stepwise peptide elongation. The pyridine-3-carboxylic acid moiety also introduces unique physicochemical properties, such as improved solubility and metal-binding capabilities, which are critical for designing bioactive peptides and small-molecule inhibitors.

Another trending topic in the scientific community is the integration of AI-driven drug discovery with traditional synthetic methods. Compounds like 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid are increasingly studied using computational chemistry tools to predict their interactions with biological targets. Searches for "CAS 2171968-48-0 solubility and stability" or "Fmoc-amino acid derivatives in medicinal chemistry" reflect the need for detailed physicochemical data to optimize experimental protocols.

From a green chemistry perspective, researchers are exploring sustainable methods to synthesize and purify Fmoc-protected compounds like this one. Questions such as "How to reduce waste in peptide synthesis?" or "Environmentally friendly protecting groups" are gaining traction, aligning with global efforts to minimize the environmental impact of chemical research. The compound’s CAS No. 2171968-48-0 is often associated with studies on solvent-free reactions and catalytic deprotection techniques.

In summary, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pyridine-3-carboxylic acid (CAS No. 2171968-48-0) is a versatile and indispensable tool in modern organic synthesis and biopharmaceutical development. Its applications span from peptide-based drug design to materials engineering, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in molecular biology and therapeutic discovery.